BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physical Properties of 1,3-
Dioxane-2-carboxylic acid ethyl ester

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1,3-Dioxane-2-carboxylic acid
Compound Name:
ethyl ester

cat. No.: B1320759

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dioxane-2-carboxylic acid ethyl ester, a heterocyclic ester, is a valuable intermediate in
organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its structural
features, including the dioxane ring and the ethyl ester group, provide a versatile scaffold for
the construction of more complex molecules. A thorough understanding of its physical
properties is essential for its effective handling, characterization, and application in research
and development. This guide provides a comprehensive overview of the known physical
characteristics of 1,3-Dioxane-2-carboxylic acid ethyl ester, presents standardized
experimental protocols for their determination, and illustrates the logical workflow of its
characterization.

Chemical Identity
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Identifier Value
IUPAC Name ethyl 1,3-dioxane-2-carboxylate[1]
1,3-Dioxane-2-carboxylic acid ethyl ester, Ethyl
Synonyms )
1,3-dioxane-2-carboxylate
CAS Number 90392-05-5[1][2][3]

Molecular Formula

C7H1204[1][2][3][4]

Molecular Weight 160.17 g/mol [1][4]

nChi INChl=1S/C7H1204/c1-2-9-6(8)7-10-4-3-5-11-
7/h7H,2-5H2,1H3[1][4]

InChlKey XGUQXVJIIBILCQY-UHFFFAOYSA-N[4]

SMILES CCOC(=0)C10CcCcCco1[3]4]

Physical Properties

The physical properties of 1,3-Dioxane-2-carboxylic acid ethyl ester are summarized in the

table below. These properties are crucial for its purification, storage, and use in chemical

reactions.
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Property Value Source
Colorless to light yellow )
Appearance o Guidechem
transparent liquid[2]
Light fruity aroma .
Odor o Guidechem
characteristic of esters[2]
- ) 210-212 °C (at normal ]
Boiling Point Guidechem
pressure)[2]
85-87 °C (at 10 mmHQg)[2] Guidechem
Not applicable (liquid at room
] ] temperature); Freezing point is )
Melting Point ) Guidechem
approximately -10 °C or
below[2]
Density No experimental data found.
Refractive Index 1.435 (Predicted)[2] Guidechem
Readily soluble in organic
B solvents such as ethanol, ]
Solubility ) Guidechem
ether, and dichloromethane.[2]
Slightly soluble in water.[2]
) Sigma-Aldrich, BOC Sciences,
Purity 95%, 95+%][3][4]

Synthonix

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 1,3-Dioxane-

2-carboxylic acid ethyl ester are outlined below. These represent standard methodologies in

organic chemistry.

Determination of Boiling Point

The boiling point can be determined by distillation.
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o Apparatus: A standard distillation apparatus consisting of a round-bottom flask, a distillation
head with a thermometer, a condenser, and a receiving flask. For reduced pressure
distillation, a vacuum pump and a manometer are required.

e Procedure (Atmospheric Pressure):

o Place a sample of 1,3-Dioxane-2-carboxylic acid ethyl ester in the round-bottom flask
along with a few boiling chips.

o Assemble the distillation apparatus.
o Heat the flask gently.

o Record the temperature at which a steady stream of distillate is collected. This
temperature range is the boiling point.

e Procedure (Reduced Pressure):

o Follow the same procedure as for atmospheric distillation, but connect the apparatus to a
vacuum pump.

o Slowly reduce the pressure to the desired value (e.g., 10 mmHg).

o Heat the flask and record the boiling point at the recorded pressure.

Determination of Refractive Index

The refractive index is measured using a refractometer.
o Apparatus: An Abbe refractometer or a digital refractometer.
e Procedure:

o Calibrate the refractometer using a standard of known refractive index (e.g., distilled
water).

o Place a few drops of 1,3-Dioxane-2-carboxylic acid ethyl ester onto the prism of the
refractometer.
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o Close the prism and allow the sample to equilibrate to the instrument's temperature
(typically 20 °C or 25 °C).

o Read the refractive index from the scale or digital display.

Determination of Solubility

Solubility is determined by observing the miscibility of the compound in various solvents.
o Apparatus: Test tubes, vortex mixer.
e Procedure:

o Place a small amount (e.g., 10 mg) of 1,3-Dioxane-2-carboxylic acid ethyl ester into a
series of test tubes.

o Add a small volume (e.g., 1 mL) of a specific solvent (e.g., water, ethanol, ether,
dichloromethane) to each test tube.

o Vortex the mixture thoroughly.
o Observe if the compound dissolves completely to form a clear solution.

o Categorize the solubility as "soluble," "slightly soluble," or "insoluble."

Spectroscopic Analysis

Spectroscopic methods are essential for the structural confirmation of 1,3-Dioxane-2-
carboxylic acid ethyl ester.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Provides information about the number and types of protons and their
connectivity.

o 13C NMR: Provides information about the number and types of carbon atoms.

o Sample Preparation: Dissolve a small amount of the sample in a deuterated solvent (e.qg.,
CDCIls) and place it in an NMR tube.
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e Infrared (IR) Spectroscopy:

o Identifies the functional groups present in the molecule. Key expected peaks would be
around 1740 cm~* for the C=0 stretch of the ester and C-O stretches for the dioxane ring

and ester.

o Sample Preparation: A thin film of the liquid sample is placed between two salt plates (e.g.,
NaCl or KBr).

e Mass Spectrometry (MS):

o Determines the molecular weight and provides information about the fragmentation pattern
of the molecule.

o Sample Introduction: The sample is introduced into the mass spectrometer, often via direct
injection or coupled with a gas chromatograph (GC-MS).

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the synthesis and characterization of

1,3-Dioxane-2-carboxylic acid ethyl ester.
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Workflow for Characterization of 1,3-Dioxane-2-carboxylic acid ethyl ester
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Synthesis of 1,3-Dioxane-2-carboxylic acid ethyl ester
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Purification
v
|

| Purification (e.g., Distillation) |

Structural Confirmation

Physical & Chemical Characterization
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Click to download full resolution via product page
Caption: Workflow from synthesis to physical and chemical characterization.

Safety and Handling

While specific hazard information for 1,3-Dioxane-2-carboxylic acid ethyl ester is limited, it is
prudent to handle it with the care appropriate for a laboratory chemical.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

o Work in a well-ventilated area, such as a fume hood.

» Avoid inhalation, ingestion, and skin contact.
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o Store in a cool, dry place away from incompatible materials. One supplier suggests
refrigeration for storage.

Conclusion

This technical guide provides a consolidated resource on the physical properties of 1,3-
Dioxane-2-carboxylic acid ethyl ester. The tabulated data, standardized experimental
protocols, and logical workflow diagram offer a comprehensive framework for researchers and
professionals working with this compound. Accurate characterization of its physical properties
is a fundamental prerequisite for its successful application in the synthesis of novel molecules
with potential applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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